
An In-depth Technical Guide to the
Neuroprotective Antioxidant LY231617

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY231617

Cat. No.: B1675625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
LY231617 is a potent, synthetically derived antioxidant compound demonstrating significant

neuroprotective properties in preclinical studies. Its chemical structure, 2,6-bis(1,1-

Dimethylethyl)-4-[(ethylamino)methyl]phenol hydrochloride, contributes to its ability to mitigate

neuronal damage induced by ischemic events. This technical guide provides a comprehensive

overview of the chemical properties, mechanism of action, and experimental data related to

LY231617, intended to inform further research and development in the field of neuroprotection.

Chemical Structure and Properties
LY231617 is a phenolic compound characterized by two bulky tert-butyl groups ortho to the

hydroxyl group and an ethylaminomethyl substituent para to the hydroxyl group. This sterically

hindered phenol structure is crucial for its antioxidant activity.

Chemical Name: 2,6-bis(1,1-Dimethylethyl)-4-[(ethylamino)methyl]phenol hydrochloride

Molecular Formula: C₁₇H₂₉NO·HCl[1] Molecular Weight: 299.88 g/mol CAS Number: 141545-

89-3[1]
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Property Value Source

Purity ≥98% (HPLC)

Physical Appearance White solid

Solubility Soluble in Ethanol and DMSO

Storage Store at -20°C [1]

Mechanism of Action: Antioxidant Neuroprotection
The primary mechanism of action of LY231617 is attributed to its potent antioxidant properties.

It functions as a free radical scavenger, effectively neutralizing reactive oxygen species (ROS)

that are generated in excess during cerebral ischemia and reperfusion. The accumulation of

ROS leads to oxidative stress, a key contributor to neuronal cell death. By reducing oxidative

stress, LY231617 helps to preserve neuronal integrity and function.

The proposed signaling pathway for LY231617's neuroprotective action involves the direct

scavenging of ROS, thereby preventing downstream detrimental effects such as lipid

peroxidation and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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